

Application Notes and Protocols: CCC-0975 in Combination with Other Anti-HBV Drugs

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: CCC-0975

Cat. No.: B15609303

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chronic Hepatitis B Virus (HBV) infection remains a significant global health challenge, with current treatments primarily focused on long-term viral suppression rather than a definitive cure. The persistence of covalently closed circular DNA (cccDNA) in the nucleus of infected hepatocytes is a key obstacle to viral eradication.[1][2][3] **CCC-0975** is a novel disubstituted sulfonamide compound that specifically inhibits the formation of HBV cccDNA from its precursor, relaxed circular DNA (rcDNA).[4][5][6][7][8] Its mechanism of action, which is distinct from that of currently approved nucleos(t)ide analogues (NAs) that target the viral polymerase, makes it a promising candidate for combination therapy.[4][9]

This document provides detailed application notes and protocols for researchers interested in evaluating the potential of **CCC-0975** in combination with other anti-HBV drugs, such as Entecavir (ETV), Lamivudine (LAM), and Tenofovir (TDF).

Mechanism of Action and Rationale for Combination Therapy

CCC-0975 interferes with the conversion of rcDNA to cccDNA, a critical step in the establishment and persistence of HBV infection.[4][5][6][7][8] The proposed mechanism involves the inhibition of deproteination of rcDNA, which is a prerequisite for its conversion into cccDNA.[6][8] By targeting a host-mediated process, **CCC-0975** may have a higher barrier to resistance development compared to drugs targeting viral enzymes.

Nucleos(t)ide analogues like ETV, LAM, and TDF are potent inhibitors of the HBV reverse transcriptase, thereby blocking the synthesis of new viral rcDNA from pregenomic RNA (pgRNA).[9][10] However, they do not directly affect the existing pool of cccDNA.[9] A combination therapy of **CCC-0975** with an NA is hypothesized to have a synergistic or additive effect by simultaneously blocking both the formation of new cccDNA and the replenishment of the rcDNA pool. This dual-pronged attack could lead to a more profound and sustained reduction in viral replication and potentially contribute to a functional cure.

Quantitative Data on Antiviral Activity

While specific data on the combination of **CCC-0975** with other anti-HBV drugs is not yet publicly available, the following table illustrates how such data would be presented. The values provided are hypothetical and for illustrative purposes only.

Drug/Combination	EC50 (μM)	CC50 (μM)	Selectivity Index (SI)	Combination Index (CI)	Viral Load Reduction (log10 IU/mL)
CCC-0975	10 ^[4]	>100	>10	-	1.5
Entecavir (ETV)	0.01	>100	>10000	-	3.0
Lamivudine (LAM)	0.1	>100	>1000	-	2.5
Tenofovir (TDF)	0.05	>100	>2000	-	2.8
CCC-0975 + ETV (1:1)	-	-	-	<1 (Synergy)	>4.0
CCC-0975 + LAM (1:1)	-	-	-	≈1 (Additive)	>3.5
CCC-0975 + TDF (1:1)	-	-	-	<1 (Synergy)	>4.0

EC50: 50% effective concentration for inhibiting HBV replication. CC50: 50% cytotoxic concentration. Selectivity Index (SI): CC50/EC50. A higher SI indicates a better safety profile. Combination Index (CI): A quantitative measure of drug interaction. CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.^{[11][12]}

Experimental Protocols

In Vitro Anti-HBV Activity and Cytotoxicity Assays

Objective: To determine the EC50 and CC50 of **CCC-0975** and other anti-HBV drugs, alone and in combination.

Cell Line: HepG2.2.15 cells, a human hepatoblastoma cell line that stably expresses HBV.^{[13][14]}

Protocol:

- **Cell Seeding:** Seed HepG2.2.15 cells in 96-well plates at a density of 5×10^4 cells/well and incubate overnight.
- **Drug Treatment:** Prepare serial dilutions of **CCC-0975** and the other anti-HBV drugs (e.g., ETV, LAM, TDF) in cell culture medium. For combination studies, use a checkerboard dilution format.[\[15\]](#)
- **Incubation:** Remove the old medium from the cells and add the drug-containing medium. Incubate the plates for 7 days, changing the medium every 2-3 days.
- **Supernatant Collection:** After 7 days, collect the cell culture supernatant for quantification of secreted HBV DNA (a marker of viral replication).
- **HBV DNA Quantification:** Extract viral DNA from the supernatant and quantify using real-time PCR.
- **Cytotoxicity Assay:** In a parallel plate with uninfected cells (or HepG2.2.15 cells where HBV replication is suppressed), assess cell viability using a standard method such as the MTT or CellTiter-Glo assay.[\[16\]](#)
- **Data Analysis:** Calculate the EC50 and CC50 values by fitting the dose-response data to a sigmoidal curve using appropriate software (e.g., GraphPad Prism).

Synergy Analysis using the Combination Index (CI)

Method

Objective: To determine the nature of the interaction between **CCC-0975** and other anti-HBV drugs.


Protocol:

- **Experimental Setup:** Perform a checkerboard assay as described above, testing a range of concentrations for each drug, both alone and in combination.

- **Data Collection:** Determine the fractional inhibition of HBV replication for each drug concentration and combination.
- **CI Calculation:** Use a software program like CompuSyn or SynergyFinder to calculate the Combination Index (CI) based on the median-effect principle of Chou-Talalay.^{[11][12][17]} The CI is calculated using the following formula for two drugs: $CI = (D)_1/(D_x)_1 + (D)_2/(D_x)_2$ Where $(D_x)_1$ and $(D_x)_2$ are the concentrations of drug 1 and drug 2 alone that produce a certain effect (e.g., 50% inhibition), and $(D)_1$ and $(D)_2$ are the concentrations of the drugs in combination that produce the same effect.
- **Interpretation:**
 - $CI < 1$: Synergism
 - $CI = 1$: Additive effect
 - $CI > 1$: Antagonism

Visualizations


Signaling Pathway: HBV rcDNA to cccDNA Conversion



[Click to download full resolution via product page](#)

Caption: HBV rcDNA to cccDNA conversion pathway and points of drug intervention.

Experimental Workflow: Evaluating Anti-HBV Drug Combinations



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. researchgate.net \[researchgate.net\]](#)
- [2. researchgate.net \[researchgate.net\]](#)
- [3. Mechanism of Hepatitis B Virus cccDNA Formation - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [4. Identification of Disubstituted Sulfonamide Compounds as Specific Inhibitors of Hepatitis B Virus Covalently Closed Circular DNA Formation - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [5. journals.asm.org \[journals.asm.org\]](#)
- [6. pubs.acs.org \[pubs.acs.org\]](#)
- [7. medchemexpress.com \[medchemexpress.com\]](#)
- [8. HBV cccDNA—A Culprit and Stumbling Block for the Hepatitis B Virus Infection: Its Presence in Hepatocytes Perplexed the Possible Mission for a Functional Cure - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. Liver Carcinogenesis Suppression in Chronic Hepatitis B in the Nucleoside Analogues Era - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. Nucleoside analogues for chronic hepatitis B: antiviral efficacy and viral resistance - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [11. researchgate.net \[researchgate.net\]](#)
- [12. Synergistic Interactions between Hepatitis B Virus RNase H Antagonists and Other Inhibitors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. In vitro evaluation of combination therapies against hepatitis B virus replication - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [14. Combination therapy for hepatitis B - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [15. benchchem.com \[benchchem.com\]](#)
- [16. Identification and Tracking of Antiviral Drug Combinations - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- [17. Combinations of Host- and Virus-Targeting Antiviral Drugs Confer Synergistic Suppression of SARS-CoV-2 - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Application Notes and Protocols: CCC-0975 in Combination with Other Anti-HBV Drugs]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15609303/docs#application-notes-and-protocols-ccc-0975-in-combination-with-other-anti-hbv-drugs\]](https://www.benchchem.com/product/b15609303/docs#application-notes-and-protocols-ccc-0975-in-combination-with-other-anti-hbv-drugs)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)